2-Amino-4-bromo-3-fluorobenzoic acid
Overview
Description
2-Amino-4-bromo-3-fluorobenzoic acid is primarily used as a pharmaceutical intermediate . It is used in the synthesis of medicines and organic synthesis intermediates, mainly in laboratory research and chemical production processes .
Synthesis Analysis
The synthesis of 2-Amino-4-bromo-3-fluorobenzoic acid involves several steps. The system’s residence time is 1.5 hours, and the oxygen is 3 to 5 eq. The system is directly pumped into 375 mL of purified water, the pH of the system is adjusted to 12-14 with NaOH solids, and the aqueous phase is extracted twice with 125 mL of MTBE. The aqueous phase is adjusted to pH 1 with concentrated HCl, and a large amount of solid precipitates. Filtration gives the target product .Molecular Structure Analysis
The molecular formula of 2-Amino-4-bromo-3-fluorobenzoic acid is C7H5BrFNO2 . The molecular weight is 234.02 g/mol . The IUPAC name is 2-amino-4-bromo-3-fluorobenzoic acid . The InChI code is 1S/C7H5BrFNO2/c8-4-2-1-3 (7 (11)12)6 (10)5 (4)9/h1-2H,10H2, (H,11,12) .Chemical Reactions Analysis
The amination of 2-bromo-4-fluorobenzoic acid with aniline is reported to yield N-phenyl-4-fluoro-anthranilic acid .Physical And Chemical Properties Analysis
The boiling point of 2-Amino-4-bromo-3-fluorobenzoic acid is 332.0±42.0°C at 760 mmHg . The exact mass is 232.94900 . The PSA is 63.32000 . The LogP is 2.44980 .Scientific Research Applications
Pharmaceutical Intermediate
2-Amino-4-bromo-3-fluorobenzoic acid: is utilized as an intermediate in the synthesis of pharmaceutical compounds. One notable application is in the production of avibactam sodium , an FDA-approved non-beta-lactam β-lactamase inhibitor . This compound, when used in combination with ceftazidime (Avycaz), enhances the treatment of a wide range of bacterial infections by inhibiting the enzymes that confer antibiotic resistance.
Organic Synthesis
This chemical serves as a versatile intermediate in organic synthesis. It’s particularly valuable in constructing complex molecules due to the presence of reactive amino, bromo, and fluoro groups which can undergo various chemical reactions to form new bonds .
Safety and Hazards
2-Amino-4-bromo-3-fluorobenzoic acid is harmful if swallowed, causes skin irritation, causes serious eye irritation, is harmful if inhaled, and may cause respiratory irritation . It is advised to avoid breathing dust, fume, gas, mist, vapors, spray, and avoid contacting with skin and eye . Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Future Directions
2-Amino-4-bromo-3-fluorobenzoic acid is mainly used as a pharmaceutical intermediate . It can be used in the synthesis of medicines and organic synthesis intermediates, mainly in laboratory research and chemical production processes . The future directions of this compound could involve its use in the development of new pharmaceuticals and organic compounds.
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that the compound can participate in reactions such as free radical bromination and nucleophilic substitution . The bromine atom in the compound can be involved in electrophilic aromatic substitution reactions .
Biochemical Pathways
It’s known that similar compounds can affect various biochemical pathways, including those involving enzymes that catalyze the reduction of carbonyl-containing compounds .
Result of Action
Similar compounds have been known to cause a variety of effects at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Amino-4-bromo-3-fluorobenzoic acid. For instance, the compound’s reactivity can be affected by factors such as temperature and pH . .
properties
IUPAC Name |
2-amino-4-bromo-3-fluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFRJQFICUQFDFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)N)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-bromo-3-fluorobenzoic acid | |
CAS RN |
1416013-62-1 |
Source
|
| Record name | 2-Amino-4-bromo-3-fluorobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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